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Compound of Interest

Compound Name: BUR1

Cat. No.: B1668064

Core Functions of the Burl-Bur2 Kinase
Complex

BURL1 is an essential gene in Saccharomyces cerevisiae that encodes the catalytic subunit of a
cyclin-dependent kinase (CDK).[1] It forms a heterodimeric complex with its cyclin partner,
Bur2.[2][3] While initially identified for its role in transcription, the Burl-Bur2 complex is now
understood to be a crucial nexus for coordinating transcription with chromatin modification,
DNA repair, and cell cycle progression. The kinase is activated through phosphorylation of a
conserved threonine in its T-loop by the CDK-activating kinase, Cak1.[4]

A Central Role in Transcriptional Elongation

The Burl-Bur2 complex is a key component of the RNA Polymerase Il (RNAPII) transcription
elongation machinery.[2] Chromatin immunoprecipitation (ChlP) experiments have
demonstrated that Burl and Bur2 are recruited to actively transcribing genes, where they
travel with the elongating polymerase. The complex facilitates efficient elongation through the
phosphorylation of several critical factors.

Key substrates of Burl in transcriptional elongation include:

o Spt5 (DSIF): Burl is the primary kinase responsible for phosphorylating the C-terminal
region (CTR) of Spt5, an essential and highly conserved elongation factor. This
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phosphorylation event is critical for the recruitment of the Pafl complex (Paf1C) to the
elongation machinery.

e Rpbl Linker Region: Burl phosphorylates serine and threonine residues in the flexible linker
region of Rpb1, the largest subunit of RNAPII. These phosphorylation marks create a binding
site for the tandem SH2 domain of the histone chaperone and elongation factor Spt6,
functionally linking it to the elongating polymerase.

e Rpbl C-Terminal Domain (CTD): While Burl can phosphorylate the heptapeptide repeats of
the Rpbl CTD in vitro, it is not considered the major kinase for Serine 2 (Ser2) or Serine 5
(Ser5) phosphorylation in vivo. That role is primarily fulfilled by Ctkl (CDK12). However,
Burl may contribute to Ser2 phosphorylation at the 5' ends of genes to augment Ctkl's
activity.
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Burl's role in the RNAPII elongation complex.

Orchestration of Histone Modifications

Burl acts as a master regulator of histone modifications during transcription, most notably
initiating a cascade that leads to histone H2B monoubiquitination (H2Bubl) and subsequent
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histone H3 methylation.

e H2B Monoubiquitination: The Burl-Bur2 complex is required for the monoubiquitination of
histone H2B at lysine 123 by the Rad6 (E2 ubiquitin-conjugating enzyme) and Brel (E3
ubiquitin ligase) complex. Burl directly phosphorylates Rad6 on serine 120, a step that
promotes its H2B ubiquitination activity. Furthermore, Burl's role in recruiting the Pafl
complex is also essential for this process.

o Trans-Histone Crosstalk: H2B monoubiquitination is a prerequisite for the subsequent
methylation of histone H3 on lysine 4 (H3K4) by the COMPASS complex and lysine 79
(H3K79) by Dotl. By controlling H2Bub1, Burl indirectly regulates these critical "active"
chromatin marks.

o H3K36 Trimethylation: Burl-Bur2 activity is necessary for the normal pattern of histone H3
lysine 36 trimethylation (H3K36me3) by the methyltransferase Set2. In burl or bur2 mutant
strains, H3K36 trimethylation is significantly reduced. This function is linked to transcription
elongation, as the increase in H3K36me3 across actively transcribed gene bodies is
dependent on Burl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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